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Abstract
This technical guide provides a comprehensive overview of the solubility of Methamphetamine
Ethyl Carbamate. Due to the limited availability of precise quantitative data in peer-reviewed

literature, this document summarizes the available qualitative data for Methamphetamine
Ethyl Carbamate and provides context by including solubility information for its parent

compound, methamphetamine. Furthermore, this guide details a standardized experimental

protocol for the quantitative determination of solubility for compounds of this nature. This

document is intended to serve as a foundational resource for researchers and professionals in

drug development and forensic sciences.

Introduction
Methamphetamine Ethyl Carbamate is an analytical reference standard categorized as an

amphetamine derivative. Understanding its solubility in various organic solvents is crucial for a

range of applications, including analytical method development, formulation studies, and

pharmacokinetic research. The solubility of a compound dictates its behavior in different

matrices, influencing its absorption, distribution, metabolism, and excretion (ADME) profile, as

well as its suitability for various analytical techniques.
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This guide addresses the current knowledge gap regarding the specific solubility of

Methamphetamine Ethyl Carbamate in common organic solvents by presenting available

data and outlining a robust methodology for its experimental determination.

Physicochemical Properties of Methamphetamine
Ethyl Carbamate

Formal Name: methyl(1-methyl-2-phenylethyl)-carbamic acid, ethyl ester

Molecular Formula: C₁₃H₁₉NO₂

Formula Weight: 221.3 g/mol

CAS Number: 120504-67-8

Solubility Data
Methamphetamine Ethyl Carbamate
Precise quantitative solubility data for Methamphetamine Ethyl Carbamate in a wide range of

organic solvents is not readily available in the public domain. The following qualitative data has

been reported by chemical suppliers.[1][2]

Solvent Solubility Concentration Range

Dimethyl Sulfoxide (DMSO) Sparingly Soluble 1-10 mg/mL

Ethanol Sparingly Soluble 1-10 mg/mL

Phosphate-Buffered Saline

(PBS, pH 7.2)
Slightly Soluble 0.1-1 mg/mL

Methamphetamine (Parent Compound)
To provide a broader context for researchers, the solubility of the parent compound,

methamphetamine, is presented below. It is important to note that the addition of the ethyl

carbamate group will alter the physicochemical properties, including solubility, and therefore

these values should be considered as a general reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15556799?utm_src=pdf-body
https://www.benchchem.com/product/b15556799?utm_src=pdf-body
https://www.benchchem.com/product/b15556799?utm_src=pdf-body
https://www.benchchem.com/product/b15556799?utm_src=pdf-body
https://www.benchchem.com/product/b15556799?utm_src=pdf-body
https://www.euda.europa.eu/publications/drug-profiles/methamphetamine_en
https://www.quora.com/How-can-you-determine-the-solubility-of-organic-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methamphetamine base is described as a colorless volatile oil that is insoluble in water.[1] The

hydrochloride salt, however, is soluble in water.[1] The free base form is generally soluble in

various organic solvents.

Solvent
Solubility of Methamphetamine (Free
Base)

Ethanol Soluble[3][4]

Chloroform Miscible[3]

Diethyl Ether Soluble[3]

Acetone Soluble[5]

Dichloromethane Soluble[5]

The solubility of methamphetamine hydrochloride, a common salt form, also provides some

insight. It is freely soluble in ethanol and chloroform, but practically insoluble in diethyl ether.[6]

Experimental Protocol for Solubility Determination
The following is a detailed, generalized methodology for determining the equilibrium solubility

of a compound such as Methamphetamine Ethyl Carbamate in various organic solvents. The

shake-flask method is a widely accepted and robust technique for this purpose.

Materials and Equipment
Methamphetamine Ethyl Carbamate (solid form)

Selected organic solvents (e.g., ethanol, methanol, acetonitrile, acetone, ethyl acetate,

dichloromethane, hexane, toluene) of high purity

Analytical balance

Scintillation vials or other suitable sealed containers

Orbital shaker or rotator with temperature control
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Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Volumetric flasks and pipettes

Procedure
Preparation of Saturated Solutions:

Add an excess amount of solid Methamphetamine Ethyl Carbamate to a vial containing

a known volume of the selected organic solvent. The excess solid is crucial to ensure that

the solution reaches saturation.

Seal the vials to prevent solvent evaporation.

Place the vials in an orbital shaker set at a constant temperature (e.g., 25 °C).

Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.

Separation of Undissolved Solute:

After the equilibration period, allow the vials to stand undisturbed to let the excess solid

settle.

Centrifuge the vials at a high speed to further separate the undissolved solid from the

supernatant.

Carefully withdraw a known volume of the clear supernatant using a pipette and filter it

through a syringe filter to remove any remaining solid particles.

Quantification of Solute:
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Prepare a series of standard solutions of Methamphetamine Ethyl Carbamate of known

concentrations in the same solvent.

Analyze the filtered supernatant and the standard solutions using a validated HPLC

method.

Generate a calibration curve by plotting the peak area (or height) versus the concentration

of the standard solutions.

Determine the concentration of Methamphetamine Ethyl Carbamate in the saturated

supernatant by interpolating its peak area from the calibration curve.

Data Reporting:

The solubility is reported as the concentration of the solute in the saturated solution at the

specified temperature, typically in mg/mL or mol/L.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of

solubility.
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Filter supernatant
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Caption: Workflow for determining equilibrium solubility.
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Conclusion
While precise quantitative solubility data for Methamphetamine Ethyl Carbamate in a variety

of organic solvents remains to be fully characterized in scientific literature, this guide provides

the currently available information and a robust experimental framework for its determination.

The provided solubility data for the parent compound, methamphetamine, offers a useful, albeit

approximate, reference for researchers. The detailed experimental protocol outlined herein

provides a clear path for laboratories to generate the specific, high-quality solubility data

required for their research and development needs. It is anticipated that as this compound is

more widely studied, more comprehensive solubility data will become available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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